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For Researchers, Scientists, and Drug Development Professionals

Introduction
Decarestrictin A1 is a member of the decarestrictine family, a group of ten-membered lactones

with significant biological activities, including the inhibition of cholesterol biosynthesis. These

compounds are of considerable interest to the pharmaceutical industry for the development of

new therapeutic agents. This technical guide provides an in-depth overview of the

microorganisms known to produce Decarestrictin A1, their fermentation, and the analytical

methods for its characterization.

I. Producing Organisms
Decarestrictin A1 is a fungal secondary metabolite produced by specific species within the

genus Penicillium. The primary producers identified in the scientific literature are:

Penicillium simplicissimum[1][2]

Penicillium corylophilum

These filamentous fungi have been isolated from various environmental sources and are

known to produce a range of bioactive secondary metabolites. The production of

decarestrictins, including A1, is a characteristic feature of certain strains of these species.
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II. Biosynthesis of Decarestrictin A1
The biosynthesis of Decarestrictin A1, like other decarestrictins, follows a polyketide pathway.

The core structure is assembled by a polyketide synthase (PKS) from simple carboxylic acid

precursors. The initial polyketide chain undergoes a series of modifications, including

cyclization and enzymatic transformations, to yield the final ten-membered lactone structure of

Decarestrictin A1.

The production of different members of the decarestrictine family is highly influenced by the

fermentation conditions, particularly the pH of the culture medium. This suggests that the

activity of specific enzymes in the late stages of the biosynthetic pathway is pH-dependent,

leading to a shift in the final product profile.

Diagram of the Postulated Biosynthetic Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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